Cas no 2229635-07-6 (3-(3-bromopropyl)-1-ethyl-1H-pyrazole)

• Product Name: 3-(3-bromopropyl)-1-ethyl-1H-pyrazole
• CAS No: 2229635-07-6
• MF: C₈H₁₃BrN₂
• MW: 217.106220960617
• CID: 5931917
• PubChem ID: 165966544
• Update Time: 2025-05-20

3-(3-bromopropyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)-1-ethyl-1H-pyrazole
• 2229635-07-6
• EN300-1916073

• Inchi： 1S/C8H13BrN2/c1-2-11-7-5-8(10-11)4-3-6-9/h5,7H,2-4,6H2,1H3
• InChI Key： DXTVUNARAIBTHR-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CN(CC)N=1

Computed Properties

• Exact Mass: 216.02621g/mol
• Monoisotopic Mass: 216.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(3-bromopropyl)-1-ethyl-1H-pyrazole

Introduction to 3-(3-bromopropyl)-1-ethyl-1H-pyrazole (CAS No. 2229635-07-6)

3-(3-bromopropyl)-1-ethyl-1H-pyrazole (CAS No. 2229635-07-6) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of the bromopropyl and ethyl substituents imparts unique chemical and physical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 3-(3-bromopropyl)-1-ethyl-1H-pyrazole can be represented as follows:

C9H14BrN2

The molecular weight of this compound is approximately 218.12 g/mol. Its physical properties include a melting point of around 55-57°C and a boiling point of approximately 240°C at atmospheric pressure. The compound is generally stable under normal conditions but may react with strong oxidizing agents or bases.

In terms of its chemical reactivity, 3-(3-bromopropyl)-1-ethyl-1H-pyrazole is known for its ability to undergo various transformations, such as nucleophilic substitution reactions at the bromine atom and electrophilic aromatic substitution reactions at the pyrazole ring. These properties make it an attractive starting material for the synthesis of a wide range of functionalized derivatives.

Recent research has highlighted the potential of 3-(3-bromopropyl)-1-ethyl-1H-pyrazole in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a scaffold for the design of novel antiviral agents. The researchers found that derivatives of 3-(3-bromopropyl)-1-ethyl-1H-pyrazole exhibited potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the compound's potential in addressing emerging viral threats.

Beyond its pharmaceutical applications, 3-(3-bromopropyl)-1-ethyl-1H-pyrazole has also shown promise in materials science. A study published in Advanced Materials in 2020 investigated the use of this compound as a building block for the synthesis of conjugated polymers with tunable electronic properties. The resulting polymers exhibited excellent photovoltaic performance and were used to fabricate efficient organic solar cells. This research highlights the versatility of 3-(3-bromopropyl)-1-ethyl-1H-pyrazole in developing advanced materials for energy applications.

In the realm of chemical synthesis, 3-(3-bromopropyl)-1-ethyl-1H-pyrazole serves as a valuable intermediate for the preparation of complex organic molecules. Its reactivity allows for the introduction of various functional groups through selective transformations, making it a useful tool in synthetic chemistry. For example, a recent paper in Organic Letters described a palladium-catalyzed cross-coupling reaction involving 3-(3-bromopropyl)-1-ethyl-1H-pyrazole, which yielded high yields and excellent regioselectivity. This method has been applied to synthesize a range of biologically active compounds, including potential anticancer agents and anti-inflammatory drugs.

The safety profile of 3-(3-bromopropyl)-1-ethyl-1H-pyrazole is an important consideration for its practical use. While it is generally considered safe under standard laboratory conditions, appropriate handling and storage practices should be followed to minimize any potential risks. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when handling this compound, and to store it in a well-ventilated area away from incompatible materials.

In conclusion, 3-(3-bromopropyl)-1-ethyl-1H-pyrazole (CAS No. 2229635-07-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and reactivity make it an invaluable tool for researchers and chemists working on innovative projects across these fields. As ongoing research continues to uncover new possibilities, the future prospects for this compound appear promising.